Cas no 10557-13-8 (1-4-(Trifluoromethyl)phenylpropane-1,2-dione)

• Product Name: 1-4-(Trifluoromethyl)phenylpropane-1,2-dione
• CAS No: 10557-13-8
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• CID: 118693
• PubChem ID: 2777681
• Update Time: 2025-07-18

1-4-(Trifluoromethyl)phenylpropane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione,1-[4-(trifluoromethyl)phenyl]-
• 1-(4-(trifluoromethyl)phenyl)propane-1,2-dione
• 1-(4-Trifluoromethylphenyl)-1,2-propandione
• 1-(4-TRIFLUOROMETHYLPHENYL)-1,2-PROPANEDIONE
• 1-[4-(Trifluoromethyl)phenyl]propane-1,2-dione
• 1-(p-trifluoromethylphenyl)-1,2-propanedione
• AC1MCRWB
• Ambpe2000445
• CTK4A3943
• SBB095216
• SureCN1435351
• 4-(2-Oxopropanoyl)benzotrifluoride, 2-Oxo-4'-(trifluoromethyl)propiophenone
• AKOS015852872
• DTXSID40380616
• FT-0676484
• A801269
• 10557-13-8
• CS-0321395
• FS-1208
• MFCD01941310
• SCHEMBL1435351
• 1-[4-(Trifluoromethyl)phenyl]propane-1,2-dione97%
• DA-15925
• 1-4-(Trifluoromethyl)phenylpropane-1,2-dione

• MDL： MFCD01941310
• Inchi： 1S/C10H7F3O2/c1-6(14)9(15)7-2-4-8(5-3-7)10(11,12)13/h2-5H,1H3
• InChI Key： FAKCECCBNBDCNE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C(C)=O)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 216.03981
• Monoisotopic Mass: 216.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.285
• Melting Point: 30-32
• Boiling Point: 250.1°C at 760 mmHg
• Flash Point: 95.2°C
• Refractive Index: 1.458
• PSA: 34.14
• LogP: 2.47710

1-4-(Trifluoromethyl)phenylpropane-1,2-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiHazard Note Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-4-(Trifluoromethyl)phenylpropane-1,2-dione

Comprehensive Overview of 1-4-(Trifluoromethyl)phenylpropane-1,2-dione (CAS No. 10557-13-8)

1-4-(Trifluoromethyl)phenylpropane-1,2-dione (CAS No. 10557-13-8) is a specialized organic compound widely recognized for its unique chemical properties and applications in advanced research. This trifluoromethyl-substituted diketone has garnered significant attention due to its role in synthetic chemistry, pharmaceuticals, and material science. Its molecular structure, featuring a phenylpropane-1,2-dione backbone with a trifluoromethyl group, makes it a versatile intermediate for designing high-performance materials and bioactive molecules.

In recent years, the demand for fluorinated organic compounds like 1-4-(Trifluoromethyl)phenylpropane-1,2-dione has surged, driven by their enhanced stability, lipophilicity, and metabolic resistance. Researchers and industries are increasingly exploring its potential in drug discovery, where fluorinated compounds play a pivotal role in improving pharmacokinetics. Additionally, its applications in agrochemicals and functional materials align with global trends toward sustainable and efficient chemical solutions.

The synthesis and characterization of CAS No. 10557-13-8 involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. Its reactivity profile allows for selective modifications, making it a valuable building block for heterocyclic chemistry and catalysis. As the scientific community focuses on green chemistry and atom economy, this compound’s efficient synthetic routes and minimal environmental impact further elevate its relevance.

From an industrial perspective, 1-4-(Trifluoromethyl)phenylpropane-1,2-dione is often discussed in contexts like high-value fine chemicals and specialty intermediates. Its compatibility with cross-coupling reactions and photoactive materials has sparked interest in fields such as optoelectronics and organic LEDs (OLEDs). These applications resonate with current innovations in renewable energy and smart materials, addressing user queries about cutting-edge technologies.

Safety and handling of CAS No. 10557-13-8 adhere to standard laboratory protocols, emphasizing proper storage and ventilation. While not classified as hazardous under typical conditions, its use requires expertise to mitigate risks associated with organic solvents and reactive intermediates. This aligns with frequently searched topics like lab safety best practices and chemical handling guidelines, ensuring the content meets both professional and educational needs.

In summary, 1-4-(Trifluoromethyl)phenylpropane-1,2-dione (CAS No. 10557-13-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rising interest in fluorinated compounds and sustainable synthesis, position it as a compound of enduring significance. For researchers and industry professionals, understanding its properties and potential is key to leveraging its full capabilities in next-generation chemical solutions.